Cas no 58871-05-9 (6-o-benzoyl-d-glucal)
6-o-benzoyl-d-glucal Chemical and Physical Properties
Names and Identifiers
-
- 6-o-benzoyl-d-glucal
- DIEYDTYJOXFFJG-UTUOFQBUSA-N
- DB-253568
- A923834
- 58871-05-9
- SCHEMBL9091396
- AKOS015916617
- D-arabino-Hex-1-enitol, 1,5-anhydro-2-deoxy-, 6-benzoate
- ((2R,3S,4R)-3,4-Dihydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate
- [(2R,3S,4R)-3,4-dihydroxy-3,4-dihydro-2H-pyran-2-yl]methyl benzoate
- 6-O-benzoylglucal
-
- MDL: MFCD01321275
- Inchi: 1S/C13H14O5/c14-10-6-7-17-11(12(10)15)8-18-13(16)9-4-2-1-3-5-9/h1-7,10-12,14-15H,8H2/t10-,11-,12+/m1/s1
- InChI Key: DIEYDTYJOXFFJG-UTUOFQBUSA-N
- SMILES: O1C=C[C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)O)O
Computed Properties
- Exact Mass: 250.08412354g/mol
- Monoisotopic Mass: 250.08412354g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 10
- XLogP3: -1.2
- Topological Polar Surface Area: 76Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 106-111 °C (lit.)
- Solubility: Not available
6-o-benzoyl-d-glucal Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H302-H319
- Warning Statement: P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36
- Safety Instruction: 26
-
Hazardous Material Identification:
6-o-benzoyl-d-glucal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019101389-5g |
6-O-Benzoyl-d-glucal |
58871-05-9 | 95% | 5g |
$724.00 | 2023-09-01 | |
| Chemenu | CM522518-1g |
((2R,3S,4R)-3,4-Dihydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-05-9 | 97% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661595-250mg |
((2R,3S,4R)-3,4-dihydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-05-9 | 98% | 250mg |
¥1470.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661595-1g |
((2R,3S,4R)-3,4-dihydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-05-9 | 98% | 1g |
¥3570.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1661595-5g |
((2R,3S,4R)-3,4-dihydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-05-9 | 98% | 5g |
¥9282.00 | 2024-05-07 | |
| Ambeed | A448926-5g |
((2R,3S,4R)-3,4-Dihydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-05-9 | 97% | 5g |
$941.0 | 2025-04-18 | |
| Crysdot LLC | CD11099005-1g |
((2R,3S,4R)-3,4-Dihydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-05-9 | 97% | 1g |
$328 | 2024-07-18 | |
| Ambeed | A448926-250mg |
((2R,3S,4R)-3,4-Dihydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-05-9 | 97% | 250mg |
$125.0 | 2025-04-18 | |
| Ambeed | A448926-1g |
((2R,3S,4R)-3,4-Dihydroxy-3,4-dihydro-2H-pyran-2-yl)methyl benzoate |
58871-05-9 | 97% | 1g |
$313.0 | 2025-04-18 |
6-o-benzoyl-d-glucal Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 6-o-benzoyl-d-glucal
6-O-Benzoyl-D-glucal: A Comprehensive Overview
The compound with CAS No. 58871-05-9, commonly referred to as 6-O-Benzoyl-D-glucal, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and natural product research. This compound is a derivative of D-glucal, a rare aldonic acid, and is characterized by the presence of a benzoyl group at the 6th position of the glucal backbone. The structure of 6-O-Benzoyl-D-glucal makes it a unique candidate for exploring its potential applications in drug discovery, nutraceuticals, and as a bioactive agent in various industries.
Recent studies have highlighted the importance of 6-O-Benzoyl-D-glucal in understanding the relationship between molecular structure and biological activity. Researchers have employed advanced analytical techniques such as NMR spectroscopy and mass spectrometry to elucidate the stereochemistry and conformational properties of this compound. These studies have provided valuable insights into how the benzoyl group influences the molecule's stability, solubility, and interaction with biological systems.
The synthesis of 6-O-Benzoyl-D-glucal has been optimized through various methodologies, including enzymatic catalysis and chemical derivatization. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its large-scale production. The use of green chemistry principles in these synthetic processes has further enhanced the sustainability of manufacturing practices.
From a pharmacological perspective, 6-O-Benzoyl-D-glucal has shown promising results in preclinical studies. Investigations into its antioxidant and anti-inflammatory properties have revealed its potential as a therapeutic agent for chronic diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. Additionally, recent research has explored its role as an immunomodulator, suggesting its application in immune-related therapies.
In terms of applications, 6-O-Benzoyl-D-glucal has found utility in the food industry as a natural preservative due to its antimicrobial properties. Its ability to inhibit the growth of pathogenic bacteria makes it a valuable additive in food formulations. Furthermore, this compound has been investigated for its potential in cosmetic formulations, where it exhibits skin protective and anti-aging effects.
The growing interest in 6-O-Benzoyl-D-glucal is also driven by its structural similarity to other bioactive compounds found in nature. For instance, its glucal backbone is reminiscent of certain glycosides and flavonoids that are known for their health benefits. This similarity has prompted researchers to explore whether 6-O-Benzoyl-D-glucal can serve as a lead compound for developing novel drugs with enhanced efficacy and reduced side effects.
Looking ahead, ongoing research aims to uncover the molecular mechanisms underlying the biological activities of 6-O-Benzoyl-D-glucal. Advanced computational models are being used to predict its binding affinities with various protein targets, which could pave the way for rational drug design strategies. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.
In conclusion, 6-O-Benzoyl-D-glucal (CAS No. 58871-05-9) represents a compelling example of how natural product derivatives can be harnessed for diverse applications across multiple industries. With continuous advancements in research and development, this compound is poised to make significant contributions to fields ranging from healthcare to food science.
58871-05-9 (6-o-benzoyl-d-glucal) Related Products
- 34948-79-3(D-arabino-Hex-5-enitol,2,6-anhydro-5-deoxy-, 1,3,4-tribenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)